Cas no 90580-67-9 (Ergosta-7,23-dien-3-ol, (3b,5a,23E)-)

• Product Name: Ergosta-7,23-dien-3-ol, (3b,5a,23E)-
• CAS No: 90580-67-9
• Molecular Formula: C₂₈H₄₆O
• Molecular Weight: 398.664
• CID: 4302785
• PubChem ID: 162886781

Ergosta-7,23-dien-3-ol, (3b,5a,23E)- Properties

Names and Identifiers

• Ergosta-7,23-dien-3-ol, (3b,5a,23E)-
• Ergosta-7,23-dien-3-ol, (3beta,5alpha,23E)-
• DTXSID001289100
• 90580-67-9
• Ergosta-7,23-dien-3-ol, (3I(2),5I+/-,23E)-
• (3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-4-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3S,5S,9R,10S,13R,14R,17R)-17-((E,2R)-5,6-dimethylhept-4-en-2-yl)-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol

• InChIKey： KAQGTARNAVQLMK-BCTBAPBZSA-N
• Inchi： InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7,10,18,20-22,24-26,29H,8-9,11-17H2,1-6H3/b19-7+/t20-,21+,22+,24-,25+,26+,27+,28-/m1/s1
• SMILES： CC(C)C(=CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C

Computed Properties

• Exact Mass: 398.354866087g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 398.354866087g/mol
• Heavy Atom Count: 29
• Complexity: 672
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives